Cas no 95641-05-7 (4-(4-Hexylcyclohexyl)aniline)

• Product Name: 4-(4-Hexylcyclohexyl)aniline
• CAS No: 95641-05-7
• MF: C₁₈H₂₉N
• MW: 259.429565191269
• CID: 2819197
• PubChem ID: 3738724
• Update Time: 2025-04-21

4-(4-Hexylcyclohexyl)aniline Chemical and Physical Properties

Names and Identifiers

• DTXSID60395762
• 4-(Trans-4-hexylcyclohexyl)aniline
• 392727-38-7
• LABOTEST-BB LT00111978
• 95641-05-7
• SCHEMBL7753783
• AKOS024360089
• SCHEMBL10781226
• 4-(4-Hexylcyclohexyl)aniline

• Inchi： 1S/C18H29N/c1-2-3-4-5-6-15-7-9-16(10-8-15)17-11-13-18(19)14-12-17/h11-16H,2-10,19H2,1H3
• InChI Key： OHTJIQZQOGNDQO-UHFFFAOYSA-N
• SMILES： NC1C=CC(=CC=1)C1CCC(CCCCCC)CC1

Computed Properties

• Exact Mass: 259.229999929Da
• Monoisotopic Mass: 259.229999929Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 26Ų